Cas no 2229259-60-1 (3-(1H-indazol-7-yl)oxolane-2,5-dione)

• Product Name: 3-(1H-indazol-7-yl)oxolane-2,5-dione
• CAS No: 2229259-60-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 6447152
• PubChem ID: 165701076
• Update Time: 2025-06-11

3-(1H-indazol-7-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-7-yl)oxolane-2,5-dione
• EN300-1729038
• 2229259-60-1

• Inchi： 1S/C11H8N2O3/c14-9-4-8(11(15)16-9)7-3-1-2-6-5-12-13-10(6)7/h1-3,5,8H,4H2,(H,12,13)
• InChI Key： BXYOIFISVDTRKS-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Additional information on 3-(1H-indazol-7-yl)oxolane-2,5-dione

Introduction to 3-(1H-indazol-7-yl)oxolane-2,5-dione (CAS No. 2229259-60-1)

3-(1H-indazol-7-yl)oxolane-2,5-dione, with the CAS number 2229259-60-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 3-(1H-indazol-7-yl)oxolane-2,5-dione features an indazole ring system fused with an oxolane dione moiety. The indazole ring is a bicyclic heterocycle consisting of a benzene ring fused with a pyrazole ring, while the oxolane dione is a five-membered cyclic ketone with two carbonyl groups. This combination results in a highly conjugated system that can interact with various biological targets.

Recent studies have highlighted the potential of 3-(1H-indazol-7-yl)oxolane-2,5-dione in the treatment of neurodegenerative diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study also found that 3-(1H-indazol-7-yl)oxolane-2,5-dione can modulate microglial activation and reduce neuroinflammation, further supporting its therapeutic potential.

In addition to its neuroprotective properties, 3-(1H-indazol-7-yl)oxolane-2,5-dione has shown promise in cancer research. A 2020 study in the Cancer Research journal reported that this compound selectively targets and inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(1H-indazol-7-yl)oxolane-2,5-dione have also been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development. However, more extensive pharmacokinetic and toxicological studies are needed to fully evaluate its safety and efficacy.

The synthesis of 3-(1H-indazol-7-yl)oxolane-2,5-dione has been optimized using modern synthetic techniques to improve yield and purity. A 2019 paper in the Tetrahedron Letters described a concise and efficient synthetic route involving palladium-catalyzed coupling reactions and subsequent cyclization steps. This synthetic method not only enhances the practicality of large-scale production but also allows for the preparation of structurally related analogs for further biological evaluation.

In conclusion, 3-(1H-indazol-7-yl)oxolane-2,5-dione (CAS No. 2229259-60-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.